Cas no 338426-38-3 (5-(4-ethoxyphenyl)-2H-1,2,3,4-tetrazole)

• Product Name: 5-(4-ethoxyphenyl)-2H-1,2,3,4-tetrazole
• CAS No: 338426-38-3
• MF: C₉H₁₀N₄O
• MW: 190.201900959015
• MDL: MFCD02739910
• CID: 1460209
• PubChem ID: 647263
• Update Time: 2025-05-20

5-(4-ethoxyphenyl)-2H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole, 5-(4-ethoxyphenyl)-
• 5-(4-ethoxyphenyl)-2H-tetrazole
• CHEMBL1407052
• 5-(4-ethoxyphenyl)-1H-tetrazole
• HMS2369K15
• CS-0245829
• DTXSID10349437
• AKOS015996989
• 5-(4-ethoxyphenyl)-2H-1,2,3,4-tetrazole
• STL278952
• 5-(4-Ethoxy-phenyl)-2H-tetrazole
• AKOS001445424
• Z319444098
• SCHEMBL702808
• SMR000001609
• 338426-38-3
• MLS000029208
• G34497
• EN300-31200

• MDL： MFCD02739910
• Inchi： 1S/C9H10N4O/c1-2-14-8-5-3-7(4-6-8)9-10-12-13-11-9/h3-6H,2H2,1H3,(H,10,11,12,13)
• InChI Key： UGEDNALQDLACLM-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C2N=NNN=2)=CC=1

Computed Properties

• Exact Mass: 190.0856
• Monoisotopic Mass: 190.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• PSA: 63.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 5-(4-ethoxyphenyl)-2H-1,2,3,4-tetrazole

Introduction to 5-(4-ethoxyphenyl)-2H-1,2,3,4-tetrazole (CAS No. 338426-38-3)

5-(4-ethoxyphenyl)-2H-1,2,3,4-tetrazole is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. The compound belongs to the tetrazole class, which is known for its broad spectrum of pharmacological effects. With the CAS number 338426-38-3, this molecule has been extensively studied for its role in drug discovery and development. The presence of a 4-ethoxyphenyl substituent in its structure contributes to its distinct chemical and biological characteristics, making it a valuable candidate for further exploration.

The tetrazole ring is a key feature of this compound, known for its ability to act as a bioisostere for other heterocyclic systems such as thiols or carboxylic acids. This property makes 5-(4-ethoxyphenyl)-2H-1,2,3,4-tetrazole particularly interesting for designing novel therapeutic agents. Recent studies have highlighted the compound's potential in inhibiting various enzymatic pathways and interacting with biological targets, which could lead to the development of new treatments for diseases such as cancer, inflammation, and neurological disorders.

In the realm of medicinal chemistry, the 4-ethoxyphenyl moiety plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the molecule. This substituent not only enhances the solubility of the compound but also influences its binding affinity to biological targets. The ethoxy group provides a hydrophilic effect, which can improve oral bioavailability and tissue distribution. Additionally, the phenyl ring contributes to hydrophobic interactions, further stabilizing the compound's binding to protein targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 5-(4-ethoxyphenyl)-2H-1,2,3,4-tetrazole with high precision. Molecular docking studies have revealed that this compound can interact with enzymes such as kinases and phosphodiesterases, which are key players in many disease pathways. These findings suggest that 5-(4-ethoxyphenyl)-2H-1,2,3,4-tetrazole may serve as a lead compound for developing small-molecule inhibitors with therapeutic potential.

The synthesis of 5-(4-ethoxyphenyl)-2H-1,2,3,4-tetrazole has been optimized through various synthetic routes to ensure high yield and purity. One common method involves the reaction of 4-ethoxybenzamide with sodium azide under acidic conditions to form the tetrazole derivative. This approach has been refined over time to minimize side reactions and improve overall efficiency. The synthesis process also incorporates green chemistry principles to reduce environmental impact and enhance sustainability.

Pharmacological studies have demonstrated that 5-(4-ethoxyphenyl)-2H-1,2,3,4-tetrazole exhibits promising anti-inflammatory properties. In preclinical models, the compound has shown ability to suppress inflammatory cytokine production and reduce oxidative stress. These effects are attributed to its interaction with signaling pathways such as NF-κB and MAPK. The anti-inflammatory activity of this molecule makes it a potential candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, research has indicated that 5-(4-ethoxyphenyl)-2H-1,2,3,4-tetrazole may have neuroprotective effects. Studies on animal models have shown that the compound can protect against neurodegenerative diseases by inhibiting oxidative damage and reducing neuroinflammation. These findings are particularly encouraging given the increasing prevalence of age-related neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of 5-(4-ethoxyphenyl)-2H-1,2,3,4-tetrazole to cross the blood-brain barrier further enhances its potential as a therapeutic agent.

The compound's structural versatility also allows for modifications that can enhance its pharmacological properties. By introducing additional functional groups or altering the substitution pattern on the tetrazole ring, 5-(4-ethoxyphenyl)-2H-1,2,3，